Cas no 54060-41-2 (1-Oxyl-3-(maleimidomethyl)-2,2,5,5-tetramethyl-1-pyrrolidine)

1-Oxyl-3-(maleimidomethyl)-2,2,5,5-tetramethyl-1-pyrrolidine is a nitroxide-based spin label featuring a maleimide functional group, enabling selective conjugation to thiol-containing biomolecules such as cysteine residues in proteins. The stable 2,2,5,5-tetramethylpyrrolidine-1-oxyl (PROXYL) moiety provides robust paramagnetic properties, making it valuable for electron paramagnetic resonance (EPR) spectroscopy and site-directed spin labeling (SDSL) studies. Its maleimide group ensures efficient and covalent attachment under mild conditions, preserving biomolecular integrity. This compound is particularly useful for probing protein dynamics, conformational changes, and interactions due to its high sensitivity and minimal steric perturbation. Its stability and selectivity make it a preferred choice for structural and biophysical research applications.
1-Oxyl-3-(maleimidomethyl)-2,2,5,5-tetramethyl-1-pyrrolidine structure
54060-41-2 structure
Product Name:1-Oxyl-3-(maleimidomethyl)-2,2,5,5-tetramethyl-1-pyrrolidine
CAS No:54060-41-2
MF:C13H19N2O3
MW:251.301563501358
CID:372486
Update Time:2025-05-28

1-Oxyl-3-(maleimidomethyl)-2,2,5,5-tetramethyl-1-pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidinyloxy,3-[(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)methyl]-2,2,5,5-tetramethyl-
    • 1-Oxyl-3-(maleimidomethyl)-2,2,5,5-tetramethyl-1-pyrrolidine
    • 3-(MALEIMIDOMETHYL)-PROXYL
    • 3-MALEIMIDOPROPIONIC ACID
    • 3-(Maleimidomethyl)-PROXYL,free radical
    • BMPA
    • META-ANISYL CYANIDE
    • M-METHOXYBENZYL CYANIDE
    • MPA-OH
    • RARECHEM AL CD 0912
    • N-BETA-MALEIMIDOPROPIONIC ACID
    • N-MALEOYL-BETA-ALANINE
    • (M-METHOXYPHENYL)ACETONITRILE
    • 3-(MALEIMIDOMETHYL)-2,2,5,5-TETRAMETHYL-1-PYRROLIDINYLOXY
    • MDL： MFCD00043030
    • Inchi： 1S/C13H19N2O3/c1-12(2)7-9(13(3,4)15(12)18)8-14-10(16)5-6-11(14)17/h5-6,9H,7-8H2,1-4H3
    • InChI Key： FHTCUAVCPMMPNP-UHFFFAOYSA-N
    • SMILES： C1(CC(C)(C)N([O])C1(C)C)CN1C(=O)C=CC1=O |^1:6|

Computed Properties

  • Exact Mass: 251.14000
  • Monoisotopic Mass: 251.139567
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 60.9

Experimental Properties

  • Color/Form: Not available
  • Density: 1.054 g/mL at 25 °C(lit.)
  • Melting Point: 148 °C
  • Boiling Point: 164-165 °C20 mm Hg(lit.)
  • Flash Point: 98 °C
  • Refractive Index: n20/D 1.532(lit.)
  • Solubility: 可溶于氯仿（少许）、乙酸乙酯（少许）、甲醇（少许）
  • PSA: 40.62000
  • LogP: 1.01180
  • Solubility: Not available

1-Oxyl-3-(maleimidomethyl)-2,2,5,5-tetramethyl-1-pyrrolidine Security Information

  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • FLUKA BRAND F CODES：10-21
  • Hazardous Material Identification： Xi
  • Safety Term：S26-S36
  • Risk Phrases：R36/37/38
  • Storage Condition：2-8°C

1-Oxyl-3-(maleimidomethyl)-2,2,5,5-tetramethyl-1-pyrrolidine Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1-Oxyl-3-(maleimidomethyl)-2,2,5,5-tetramethyl-1-pyrrolidine Pricemore >>

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